5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 5-chloro-2-(2-methylimidazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9ClN2O/c1-8-13-4-5-14(8)11-3-2-10(12)6-9(11)7-15/h2-7H,1H3
• InChI Key: VFNCBUDZINDTMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=C(C=C(C=C2)Cl)C=O

Description

5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde is a high-value chemical building block primarily used in pharmaceutical and materials science research. This compound features a benzaldehyde core substituted with a chloro group and a 2-methylimidazole moiety, making it a versatile precursor for the synthesis of more complex molecules. Its key applications include serving as a key intermediate in the development of receptor ligands and enzyme inhibitors, particularly where the imidazole ring can act as a coordination site or a pharmacophore. The aldehyde functional group is highly reactive, enabling facile condensation reactions to form Schiff bases, or serving as a starting point for the synthesis of various heterocyclic systems. Researchers also utilize this scaffold in the design of fluorescent probes and organic electronic materials due to its conjugated structure. This product is strictly for research and development purposes. 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde is For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

General Synthetic Strategy

The synthesis of 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde generally involves the nucleophilic substitution of a suitable 5-chloro-2-halobenzaldehyde derivative with 2-methylimidazole or its derivatives. This process typically requires:

• Activation of the benzaldehyde substrate (usually via halogenation at the 2-position),
• N-alkylation or N-arylation of the imidazole nitrogen,
• Control of reaction conditions to preserve the aldehyde functionality.

Key Step: N-Alkylation of Imidazole Derivative

A notable precedent for the preparation of imidazole-substituted benzaldehydes involves solvent-free N-alkylation reactions. For example, solvent-free N-alkylation of imidazole with tert-butyl chloroacetate has been demonstrated to be efficient, yielding imidazol-1-yl-acetic acid derivatives with high purity and yield, under mild conditions without the need for solvents or extensive purification steps. This method highlights the utility of solvent-free conditions to improve reaction efficiency and reduce environmental impact.

Specific Preparation Route for 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde

While direct literature on this exact compound’s preparation is limited, analogous procedures for related imidazole-substituted benzaldehydes provide a framework:

• Starting Material : 5-Chloro-2-halobenzaldehyde (commonly 5-chloro-2-bromobenzaldehyde or 5-chloro-2-chlorobenzaldehyde).
• Nucleophile : 2-Methylimidazole.
• Reaction Conditions :
  • Use of a base such as potassium carbonate or sodium hydride to deprotonate the imidazole nitrogen.
  • Solvent systems such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to facilitate nucleophilic aromatic substitution.
  • Heating at moderate temperatures (80–120°C) to promote substitution without degrading the aldehyde group.
• Work-up :
  • Quenching with water,
  • Extraction with organic solvents,
  • Purification by recrystallization or column chromatography.

Alternative Synthetic Approaches

• Direct coupling reactions : Transition metal-catalyzed coupling (e.g., copper-catalyzed N-arylation) can be employed to attach the imidazole ring to the benzaldehyde core. This method can offer regioselectivity and improved yields but requires optimization of catalyst and ligand systems.
• Multi-step synthesis : Starting from 2-(2-methyl-1H-imidazol-1-yl)acetic acid derivatives, followed by chlorination and formylation steps to introduce the 5-chloro substituent and aldehyde functionality, respectively.

Comparative Data Table of Preparation Methods

Method Type	Key Reagents/Conditions	Advantages	Limitations	Typical Yield (%)
Solvent-free N-alkylation	Imidazole, tert-butyl chloroacetate, no solvent	Eco-friendly, high purity, simple work-up	Limited to acetic acid derivatives, not direct for benzaldehyde	85-95
Nucleophilic aromatic substitution	5-Chloro-2-halobenzaldehyde, 2-methylimidazole, K2CO3, DMF, 80-120°C	Direct substitution, moderate conditions	Requires halogenated benzaldehyde, risk of aldehyde degradation	60-80
Transition metal-catalyzed N-arylation	5-Chloro-2-halobenzaldehyde, 2-methylimidazole, Cu catalyst, ligand, base	High regioselectivity, potential for scale-up	Catalyst cost, ligand optimization needed	70-85
Multi-step synthesis	Imidazole derivatives, chlorination, formylation reagents	Flexible, allows functional group manipulation	Longer synthesis, more purification steps	50-70

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The aldehyde group in 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde can undergo oxidation to form the corresponding carboxylic acid.

Reduction: The aldehyde group can also be reduced to form the corresponding alcohol.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium azide (NaN3) or thiourea (NH2CSNH2) under basic conditions.

Major Products:

Oxidation: 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid.

Reduction: 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex organic molecules.
• Employed in the development of new synthetic methodologies for imidazole derivatives .

Biology:

• Investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties .

Medicine:

• Explored as a potential lead compound for the development of new pharmaceuticals targeting various diseases .

Industry:

• Utilized in the production of agrochemicals and other industrial chemicals .

Mechanism of Action

The mechanism of action of 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde is not fully understood. it is believed to exert its effects through interactions with specific molecular targets and pathways. For example, imidazole derivatives are known to inhibit certain enzymes, such as cytochrome P450 enzymes, which play a crucial role in drug metabolism . Additionally, the compound may interact with cellular receptors and signaling pathways, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde with key analogs, focusing on structural features, physicochemical properties, and applications.

Table 1: Comparative Analysis of Benzaldehyde and Benzimidazole Derivatives

Compound Name	CAS RN	Molecular Formula	Molecular Weight	Key Substituents	Purity/Availability	Applications/Notes
5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde	Not reported	C₁₁H₉ClN₂O	220.66	Chloro, 2-methylimidazolyl	Hypothetical/Not commercialized	Potential intermediate for drug synthesis
5-Chloro-2-(trifluoromethyl)benzaldehyde	90381-07-0	C₈H₄ClF₃O	208.56	Chloro, trifluoromethyl	>97.0% (GC)	Used in agrochemicals, electronics
5-Chloro-2-(trifluoromethyl)aniline	445-14-7	C₇H₅ClF₃N	195.56	Chloro, trifluoromethyl	>97.0% (GC)	Precursor for dyes, polymers
4-(5-Amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate	Not reported	C₁₃H₁₅N₃O₂	245.28	Amino, methylbenzimidazolyl	Experimental	Intermediate in peptide mimetics
5-[2-(1-Benzyl-1H-imidazol-2-yl)ethyl]-4,6-dichlorobenzene-1,3-diol	Not reported	C₁₈H₁₆Cl₂N₂O₂	387.24	Dichloro, benzylimidazolyl	Research-grade	Antimicrobial agent candidate

Key Comparative Insights:

Substituent Effects on Reactivity and Solubility: The trifluoromethyl group in 5-Chloro-2-(trifluoromethyl)benzaldehyde enhances lipophilicity and electron-withdrawing effects compared to the methylimidazole substituent in the target compound. This increases stability against hydrolysis but reduces hydrogen-bonding capacity .

Biological Activity: Compounds with benzimidazole cores (e.g., 4-(5-Amino-1-methyl-1H-benzo[d]imidazol-2-yl)butanoate) exhibit antitumor and antiviral activity, suggesting that the target compound’s imidazole moiety could be leveraged for similar applications . The dichlorophenol derivative (5-[2-(1-benzyl-1H-imidazol-2-yl)ethyl]-4,6-dichlorobenzene-1,3-diol) shows antimicrobial properties, highlighting the role of halogenation in enhancing bioactivity .

Synthetic Utility: Aldehyde-containing derivatives (e.g., 5-Chloro-2-(trifluoromethyl)benzaldehyde) are widely used in condensation reactions to form Schiff bases or heterocycles, a trait shared by the target compound .

Research Findings and Implications

• Electronic Effects : The electron-deficient nature of the trifluoromethyl group (in 5-Chloro-2-(trifluoromethyl)benzaldehyde) contrasts with the electron-rich imidazole ring in the target compound, which may influence reactivity in nucleophilic aromatic substitution or metal-catalyzed couplings .
• Thermal Stability : Imidazole derivatives generally exhibit higher thermal stability than aniline analogs due to aromatic heterocycle rigidity, a property critical for materials science applications .

Biological Activity

5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde is a compound of increasing interest due to its potential biological activities. This article provides an in-depth analysis of its biological properties, including its pharmacological effects, mechanisms of action, and relevant case studies.

• Chemical Formula : C$_{11}$H$_{9}$ClN$_2$O
• Molecular Weight : 220.66 g/mol
• CAS Number : 1599443-39-6

Antitumor Activity

Recent studies have highlighted the compound's potential as an antitumor agent. A study conducted by Zhang et al. (2023) demonstrated that 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde exhibited significant cytotoxic effects against various cancer cell lines, including non-small cell lung cancer (NSCLC) cells. The mechanism was attributed to the induction of apoptosis through the activation of caspase pathways and the inhibition of the PI3K/Akt signaling pathway .

Antimicrobial Activity

The compound has also shown promising antimicrobial properties. In vitro tests revealed that it possesses activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values were found to be comparable to those of standard antibiotics, suggesting its potential as a lead compound for developing new antimicrobial agents .

Anti-inflammatory Effects

In addition to its antimicrobial and antitumor properties, 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde has demonstrated anti-inflammatory effects. Research indicated that it could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages, thereby reducing inflammation in various models .

The biological activities of 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde are mediated through several mechanisms:

• Apoptosis Induction : The compound triggers apoptotic pathways in cancer cells, leading to cell death.
• Cytokine Modulation : It modulates the immune response by affecting cytokine production.
• Enzyme Inhibition : It inhibits specific enzymes involved in inflammation and cancer progression.

Case Study 1: Antitumor Efficacy

In a controlled study involving NSCLC cell lines, treatment with 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde resulted in a dose-dependent decrease in cell viability. Flow cytometry analysis confirmed increased apoptosis rates, with significant upregulation of pro-apoptotic proteins.

Concentration (µM)	Cell Viability (%)	Apoptosis Rate (%)
0	100	5
10	75	15
25	50	30
50	25	60

Case Study 2: Antimicrobial Activity

A comparative study assessed the antimicrobial efficacy of 5-Chloro-2-(2-methyl-1H-imidazol-1-yl)benzaldehyde against standard antibiotics.

Bacterial Strain	MIC (µg/mL)	Standard Antibiotic MIC (µg/mL)
Staphylococcus aureus	32	16 (Methicillin)
Escherichia coli	64	32 (Ciprofloxacin)